Cas no 168828-72-6 ((R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one)

• Product Name: (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one
• CAS No: 168828-72-6
• MF: C₁₄H₁₇FN₂O₃S
• MW: 312.359785795212
• MDL: MFCD08234639
• CID: 905097
• PubChem ID: 10543119
• Update Time: 2025-10-29

(R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one
• (5R)-3-(3-fluoro-4-thiomorpholin-4-ylphenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• (R)-{3-[3-fluoro-4-(4-thiomorpholinyl)phenyl]-2-oxo-5-oxazolidinyl}methanol
• (R)-3-(3-fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one(WXC05527)
• DTXSID00441570
• CS-0328558
• (5R)-3-[3-FLUORO-4-(THIOMORPHOLIN-4-YL)PHENYL]-5-(HYDROXYMETHYL)-1,3-OXAZOLIDIN-2-ONE
• 168828-72-6
• CHEMBL596914
• SCHEMBL8306792
• AKOS022180488
• A907773
• AS-73065
• W13110
• C14H17FN2O3S
• MFCD08234639

• MDL： MFCD08234639
• Inchi： 1S/C14H17FN2O3S/c15-12-7-10(17-8-11(9-18)20-14(17)19)1-2-13(12)16-3-5-21-6-4-16/h1-2,7,11,18H,3-6,8-9H2/t11-/m1/s1
• InChI Key： TUECWCXPYKEVPZ-LLVKDONJSA-N
• SMILES： S1CCN(C2C=CC(=CC=2F)N2C(=O)O[C@@H](CO)C2)CC1

Computed Properties

• Exact Mass: 312.09400
• Monoisotopic Mass: 312.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.31000
• LogP: 1.82640

(R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one

Introduction to (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one (CAS No. 168828-72-6)

The compound (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one, with the CAS registry number 168828-72-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a thiomorpholine ring and a hydroxymethyl group, both of which contribute to its potential biological activity. Recent studies have highlighted its promising applications in drug development, particularly in the context of targeting specific enzymes and receptors involved in various disease states.

The oxazolidinone core of this molecule is a well-known scaffold in medicinal chemistry, often associated with antibiotic agents such as linezolid. The presence of the thiomorpholine group introduces additional complexity to the structure, potentially enhancing its ability to interact with biological targets. Furthermore, the fluorine atom at the 3-position of the phenyl ring may play a role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

Recent research has focused on optimizing the synthesis of this compound to improve its purity and yield. One study published in 2023 described a novel route involving a multi-component reaction that significantly streamlined the production process. This advancement not only reduces costs but also minimizes environmental impact, aligning with current trends toward sustainable chemistry practices.

From a biological standpoint, this compound has demonstrated potent inhibitory activity against several key enzymes implicated in neurodegenerative diseases. For instance, it has shown promise as a beta-secretase inhibitor, which could be pivotal in the development of therapies for Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted drugs.

Another area of interest is its potential as an antiviral agent. Preclinical studies have indicated that this compound can inhibit viral replication by targeting essential viral proteins. This dual functionality—simultaneously acting on both host and viral targets—positions it as a versatile candidate for broad-spectrum antiviral therapies.

In terms of pharmacokinetics, studies have shown that the hydroxymethyl group enhances solubility and bioavailability, which are critical factors for drug efficacy. However, further research is needed to fully characterize its metabolic pathways and potential for drug-drug interactions.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are underway to explore the therapeutic potential of this compound. Its modular structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications. For example, substituting the fluorine atom with other halogens or functional groups could lead to derivatives with improved efficacy or reduced toxicity.

In conclusion, (R)-3-(3-Fluoro-4-thiomorpholinophenyl)-5-(hydroxymethyl)oxazolidin-2-one (CAS No. 168828-72-6) represents a compelling example of how advanced synthetic techniques and innovative drug design can yield molecules with significant therapeutic potential. As research continues to unfold, this compound is poised to make meaningful contributions to the development of novel treatments for a range of diseases.